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Compound of Interest

Compound Name: Piflufolastat

Cat. No.: B606989

Piflufolastat F 18 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with detailed guidance on optimizing image reconstruction parameters for
Piflufolastat F 18 PET scans.

Frequently Asked Questions (FAQSs)

Q1: What are the most common iterative reconstruction algorithms used for Piflufolastat F 18
PET imaging?

Al: The most widely used iterative reconstruction algorithm for PET imaging, including with
Piflufolastat F 18, is Ordered Subset Expectation Maximization (OSEM). More advanced
algorithms like Block Sequential Regularized Expectation Maximization (BSREM), which can
improve image contrast while reducing noise, are also increasingly available and utilized. The
joint EANM/SNMMI procedure guideline for PSMA PET imaging recommends adherence to
quality control and accreditation frameworks like EANM Research Ltd. (EARL), which ensures
comparability of quantitative results across different centers.[1][2]

Q2: How do the number of iterations and subsets in OSEM reconstruction affect Piflufolastat F
18 image quality?

A2: In OSEM reconstruction, the number of iterations and subsets are critical parameters that
influence the final image quality.
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« |terations: Increasing the number of iterations generally leads to higher contrast and better
recovery of activity in small lesions. However, it also amplifies image noise. For quantitative
accuracy, it's crucial to find a balance, as too few iterations can lead to underestimation of
SUVmax, while too many can increase noise and potentially introduce artifacts.

o Subsets: The number of subsets accelerates the reconstruction process. A higher number of
subsets can lead to faster convergence, but may also increase image noise.

The optimal combination of iterations and subsets aims to achieve a balance between contrast,
noise, and quantitative accuracy. While specific values can be scanner-dependent, a common
starting point for OSEM in clinical practice is around 2-4 iterations and 16-32 subsets.

Q3: What is the role of post-reconstruction filtering in Piflufolastat F 18 PET imaging?

A3: Post-reconstruction filtering, typically using a Gaussian filter, is applied to reduce image
noise. The filter's strength is defined by its full width at half maximum (FWHM). A larger FWHM
will result in a smoother image with less noise, but it can also blur small lesions and reduce the
measured maximum standardized uptake value (SUVmax). The choice of the FWHM is a
trade-off between noise reduction and the preservation of spatial resolution. For quantitative
studies, it is important to use a consistent filtering approach.

Q4: How does the BSREM algorithm differ from OSEM for PSMA PET imaging, and what is the
significance of the B-value?

A4: The BSREM algorithm incorporates a regularization parameter, denoted as (3 (beta), which
penalizes large differences between neighboring pixel values. This helps to control noise while
maintaining sharp edges of lesions, potentially leading to higher contrast-to-noise ratios
compared to OSEM.

e Low [B-value: Results in less noise suppression, leading to sharper but potentially noisier
images.

» High B-value: Increases noise suppression, resulting in smoother images, but may blur small
details if set too high.

The optimal B-value depends on factors such as the injected dose, acquisition time, and the
specific diagnostic task. Studies on other PSMA tracers suggest that the optimal [3-value may
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vary for detecting small versus large lesions. For example, one study on ¢8Ga-PSMA found a 3-
value of 400 to be optimal for small lesions, while a value of 500-600 was better for larger
lesions.[3][4] Another study on 8F-PSMA-1007 suggested a [3-value of 700 provided a good
balance of noise level, contrast-to-noise ratio, and visual image quality.[5][6]

Troubleshooting Guide

Issue 1: Reconstructed images are too noisy, making it difficult to identify small lesions.

o Possible Cause: The number of iterations or subsets in your OSEM reconstruction may be
too high, or the B-value in your BSREM reconstruction may be too low. Insufficient post-
reconstruction filtering can also contribute to high noise levels.

e Troubleshooting Steps:

o Review OSEM parameters: Try reducing the number of iterations or subsets. A common
clinical starting point is 2-4 iterations and 16-32 subsets.

o Adjust BSREM [-value: If using BSREM, consider increasing the p-value to enhance
noise suppression.

o Apply/Adjust Post-Reconstruction Filter: If not already in use, apply a Gaussian filter. If a
filter is already applied, consider increasing the FWHM (e.g., from 4mm to 6mm) to
achieve a smoother image.

o Evaluate with a phantom: To objectively assess the impact of these changes, use an
image quality phantom to measure noise and contrast recovery with different parameter
sets.

Issue 2: The measured SUVmax of lesions appears lower than expected, potentially leading to
underestimation of disease activity.

e Possible Cause: This can be due to an insufficient number of iterations in the OSEM
reconstruction, which leads to incomplete convergence of the algorithm. Excessive post-
reconstruction filtering (a large FWHM) can also blur lesions and lower the SUVmax.

e Troubleshooting Steps:
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o Increase OSEM iterations: Gradually increase the number of iterations (e.g., from 2 to 3 or
4) and observe the effect on SUVmax in known lesions or phantom spheres.

o Reduce Post-Reconstruction Filtering: Decrease the FWHM of the Gaussian filter to

reduce blurring.

o Check for EARL Compliance: Ensure your reconstruction parameters are compliant with
standards like EARL, which are designed to harmonize quantitative measurements.[7]

Issue 3: 1 am observing "halo" or "overshoot" artifacts around areas of high Piflufolastat F 18
uptake.

o Possible Cause: These artifacts can sometimes be seen with iterative reconstruction
algorithms, particularly when point spread function (PSF) modeling is used. They can also be
influenced by the number of iterations.

e Troubleshooting Steps:

o Review PSF Modeling: If PSF modeling is enabled, try reconstructing the images without it
to see if the artifact is resolved.

o Optimize lterations: A very high number of iterations can sometimes exacerbate these
artifacts. Try reconstructing with a lower number of iterations.

o Consult Vendor Application Specialist: Specific artifacts can be system-dependent.
Contacting the PET/CT scanner manufacturer's application support can provide tailored

advice.

Quantitative Data Summary

The following tables summarize the expected impact of varying key reconstruction parameters
on guantitative image quality metrics.

Table 1: Impact of OSEM Parameters on Image Quality
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Effect on
Effect on . Effect on
Parameter Change . Lesion
Image Noise SUVmax
Contrast
Increase
Iterations Increase Increase Increase (approaches true
value)
Decrease
Decrease Decrease Decrease (underestimation
)
Faster Faster
Subsets Increase Increase
Convergence Convergence
Slower Slower
Decrease Decrease
Convergence Convergence
Gaussian Filter Decrease
Increase Decrease Decrease )
FWHM (blurring effect)
Increase (less
Decrease Increase Increase .
blurring)
Table 2: Impact of BSREM [3-Value on Image Quality
. Lesion Edge Overall Image
B-Value Image Noise
Sharpness Appearance
) High contrast,
Low Higher Sharper ) )
potentially noisy
) Balanced contrast and
Medium Moderate Good )
noise
_ Smoother, less noise,
High Lower Smoother

potential for blurring

Experimental Protocols
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Protocol 1: Phantom-Based Optimization of OSEM Reconstruction Parameters

This protocol describes a method for optimizing OSEM reconstruction parameters using a
standardized image quality phantom (e.g., NEMA IEC Body Phantom).

e Phantom Preparation: Fill the phantom spheres and background with an 8F solution
according to the manufacturer's instructions to simulate a clinically relevant lesion-to-
background ratio (e.g., 4:1 or 8:1).

e Image Acquisition: Acquire PET/CT data of the phantom using your standard clinical protocol
for Piflufolastat F 18 imaging.

e Image Reconstruction: Reconstruct the acquired data using a matrix of different OSEM
parameters. For example:

o lterations: 2, 3, 4,5
o Subsets: 16, 24, 32
o Gaussian Filter FWHM: 2mm, 4mm, 6mm, 8mm
o Quantitative Analysis: For each reconstructed image series, calculate the following metrics:

o Contrast Recovery (CR): Measure the mean activity in each sphere relative to the
background.

o Background Variability (Noise): Measure the standard deviation of the signal in a large
region of interest in the uniform background.

o Signal-to-Noise Ratio (SNR) / Contrast-to-Noise Ratio (CNR): Calculate based on the CR
and background variability.

» Selection of Optimal Parameters: Choose the combination of parameters that provides the
best trade-off between high contrast recovery and low background noise for the lesion sizes
of clinical interest.

Visualizations
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Caption: Workflow for PET image reconstruction.
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Caption: Relationship between key reconstruction parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [optimizing Piflufolastat F 18 image reconstruction
parameters]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606989#optimizing-piflufolastat-f-18-image-
reconstruction-parameters]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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